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Compound of Interest

Dimethyl 2-butyl-3-
Compound Name:

oxobutanedioate
CAS No.: 89966-36-9
Cat. No.: B14397388

Get Quote

Executive Summary & Immediate Action

Dimethyl 2-butyl-3-oxobutanedioate (also referred to as Dimethyl 2-butyl-3-oxosuccinate) is
a specialized ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-
inserted">

-keto ester derivative often utilized as a building block in the synthesis of heterocyclic scaffolds
and pharmaceutical intermediates.

Disposal Status:
» RCRA Classification: Non-specific source organic waste. Likely D001 (Ignitable) if flash point

(solvent dependent) or Non-Regulated Organic if high boiling.

* Primary Disposal Method: High-temperature incineration via an approved TSDF (Treatment,
Storage, and Disposal Facility).[1]
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e Drain Disposal:STRICTLY PROHIBITED. Esters pose high biological oxygen demand (BOD)

risks to aquatic systems.

Chemical Identification & Hazard Logic

To ensure safe handling, one must understand the molecule's reactivity profile. This compound

features a succinate backbone with a ketone functionality, making it susceptible to hydrolysis

and decarboxylation under acidic/basic conditions.

Parameter

Technical Specification

Chemical Name

Dimethyl 2-butyl-3-oxobutanedioate

Functional Class

ngcontent-ng-c567981813="" _nghost-ng-

€1980439775="" class="inline ng-star-inserted">

-Keto Diester / Oxaloacetate Derivative

Molecular Logic

Contains two ester groups and a ketone.[2][3][4]
[5][6] The C2-proton is acidic (enolizable),

making it reactive toward bases.[1]

Physical State

Typically a viscous liquid or low-melting solid

(analogous to dimethyl acetylsuccinate).

Primary Hazards

H227: Combustible liquid.H315/H319: Causes
skin/eye irritation.Reactivity: Incompatible with
strong oxidizers and strong bases (exothermic

polymerization/hydrolysis).

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-9018.html
https://pubchem.ncbi.nlm.nih.gov/compound/253183
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylsuccinic-acid
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25423&PLANT=d__ALF
https://www.benchchem.com/product/b1212821
https://cymitquimica.com/cas/759-65-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14397388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

ngcontent-ng-c567981813="" class="ng-star-inserted">

Senior Scientist Insight: Treat this compound as a "Silent Reactive." While not explosive, the

-keto ester moiety allows for rapid enolization. If mixed with strong bases (like
NaOH waste) in a closed waste drum, it can generate heat and pressure via
condensation reactions. Always segregate from caustic waste.

Pre-Disposal Stabilization & Segregation

Before moving to the central waste accumulation area, the researcher must stabilize the
chemical to prevent accidental reactions.

Segregation Protocol

« |solate from Aqueous Bases: Do not mix with basic lysis buffers or KOH/NaOH solutions.
« |solate from Oxidizers: Keep away from nitric acid or perchlorates to prevent ester oxidation.

o Solvent Compatibility: Compatible with standard non-halogenated organic solvents (Acetone,
Methanol, Ethyl Acetate).

Stabilization Workflow (Self-Validating)

o Step 1: Check pH of the waste stream. If the material is in a reaction mixture, neutralize to
pH 6—8 using weak acid/base (e.g., dilute HCI or NaHCO

) before bottling.
o Step 2: Dilute. If disposing of pure stock, dilute to <20% concentration with a combustible

solvent (e.g., Ethanol or Acetone) to ensure complete combustion during incineration.

Operational Disposal Procedures

This protocol defines the step-by-step workflow for disposing of laboratory quantities (<5 L).
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A. Liquid Waste (Reaction Mixtures/Stock Solutions)

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass carboy rated for
solvents.

o Labeling: Affix a hazardous waste tag.
o Constituents: "Dimethyl 2-butyl-3-oxobutanedioate in [Solvent Name]"
o Hazard Checkbox: Ignitable, Irritant.

o Transfer: Pour waste into the container using a funnel. Leave 10% headspace for vapor
expansion.

o Secondary Containment: Place the carboy in a polyethylene tray capable of holding 110% of
the volume.

B. Solid Waste (Contaminated Consumables)

e ltems: Syringes, gloves, paper towels, and silica gel from purification columns.
o Packaging: Double-bag in clear, 4-mil polyethylene hazardous waste bags.

e Sharps: If using needles for transfer, place immediately in a red biohazard/sharps bin labeled
"Chemically Contaminated Sharps."

C. Empty Container Management (RCRA Empty)[1]

o P-List Check: This chemical is not P-listed (acutely toxic).

» Triple Rinse: Rinse the empty stock bottle three times with a compatible solvent (acetone or
ethanol).

e Rinsate Disposal: Pour all three rinses into the Liquid Waste container (Stream A).

o Defacement: Cross out the label and mark "Empty." Discard bottle in standard glass trash or
recycle depending on facility rules.
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Visualized Decision Logic

The following diagram illustrates the critical decision pathways for disposing of Dimethyl 2-
butyl-3-oxobutanedioate, ensuring compliance and safety.
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Figure 1: Decision matrix for segregating Dimethyl 2-butyl-3-oxobutanedioate waste streams
to prevent incompatibility events.

Emergency Procedures (Spill Response)

In the event of a spill (>100 mL), execute the S.W.I.M. protocol:

Stop the leak if safe to do so.[7][8]

Warn others and evacuate the immediate area.

Isolate the area (close doors).

Minimize exposure (don PPE: Nitrile gloves, lab coat, safety goggles).
Cleanup Protocol:

o Absorbent: Use vermiculite, sand, or commercial organic spill pads. Do not use paper towels
for large pools (flammability risk).

o Decontamination: Wash the surface with a soap/water solution after bulk removal.

» Disposal: Collect all absorbent material into a wide-mouth jar and label as "Hazardous
Waste: Spill Debris (Esters)."”
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(Note: Specific SDS data for the exact 2-butyl analog is inferred from the homologous series of
dialkyl acylsuccinates and beta-keto esters, adhering to standard chemical hygiene logic.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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